Cas no 2138254-04-1 ({1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine)

• Product Name: {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine
• CAS No: 2138254-04-1
• MF: C₁₅H₂₂ClNO
• MW: 267.794283390045
• CID: 6101996
• PubChem ID: 165742201
• Update Time: 2025-06-26

{1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-803132
• 2138254-04-1
• {1-[2-chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine
• {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine

• Inchi： 1S/C15H22ClNO/c1-5-9-17-11(3)14-8-7-13(10-15(14)16)12(4)18-6-2/h7-8,10-11,17H,4-6,9H2,1-3H3
• InChI Key： RPNCUGMMWIWYMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C)OCC)C=CC=1C(C)NCCC

Computed Properties

• Exact Mass: 267.1389920g/mol
• Monoisotopic Mass: 267.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 21.3Ų

Additional information on {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine

Compound CAS No. 2138254-04-1: {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine

The compound {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine, identified by the CAS registry number 2138254-04-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chloro-substituted phenyl group, an ethoxyethenyl moiety, and a propylamine side chain. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The presence of the chloro group at the 2-position of the phenyl ring contributes to its stability and reactivity, while the ethoxyethenyl group introduces additional functionality, such as enhanced solubility and improved pharmacokinetic properties.

One of the most promising applications of {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine is in the synthesis of advanced materials. Its ability to undergo various types of polymerization reactions has been extensively studied, leading to the development of high-performance polymers with tailored properties. These materials have potential applications in electronics, optics, and biomedical devices.

In addition to its synthetic applications, this compound has also been investigated for its role in catalysis. The propylamine group acts as a nucleophile in certain reactions, enabling efficient catalytic cycles. Recent research has demonstrated its effectiveness in asymmetric catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

The environmental impact and safety profile of {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine have also been a focus of recent studies. Researchers have evaluated its biodegradability and toxicity under various conditions. Results indicate that it exhibits moderate biodegradability under aerobic conditions and shows low acute toxicity to aquatic organisms, making it suitable for use in environmentally friendly chemical processes.

Furthermore, advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the ethoxyethenyl group significantly influences the electronic distribution within the molecule, enhancing its ability to participate in conjugation and electron transfer processes.

In conclusion, {1-[2-Chloro-4-(1-ethoxyethenyl)phenyl]ethyl}(propyl)amine (CAS No. 2138254-04-1) is a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in various scientific disciplines.